Cas no 1649985-95-4 (Piperazine, 2-(3-methoxypropyl)-)

• Product Name: Piperazine, 2-(3-methoxypropyl)-
• CAS No: 1649985-95-4
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5284744
• Update Time: 2025-08-05

Piperazine, 2-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-(3-methoxypropyl)-

• Inchi： 1S/C8H18N2O/c1-11-6-2-3-8-7-9-4-5-10-8/h8-10H,2-7H2,1H3
• InChI Key： YSFPGOJJWQLEIY-UHFFFAOYSA-N
• SMILES： N1CCNCC1CCCOC

Additional information on Piperazine, 2-(3-methoxypropyl)-

Piperazine, 2-(3-methoxypropyl)-: A Comprehensive Overview

Piperazine, a six-membered ring compound with two nitrogen atoms at positions 1 and 4, has been a cornerstone in organic chemistry due to its versatile applications. The compound 2-(3-methoxypropyl)-piperazine, identified by the CAS number 1649985-95-4, represents a specific derivative of piperazine that has garnered significant attention in recent years. This article delves into the structural properties, synthesis methods, and emerging applications of this compound, supported by the latest research findings.

The structural integrity of 2-(3-methoxypropyl)-piperazine lies in its unique substitution pattern. The piperazine ring is substituted at the 2-position with a 3-methoxypropyl group, introducing a hydroxymethyl ether functionality. This modification not only enhances the compound's solubility but also imparts unique electronic properties, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its potential as a building block in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

Synthesizing 2-(3-methoxypropyl)-piperazine involves a multi-step process that typically begins with the preparation of the piperazine ring. One common approach involves the alkylation of piperazine with an appropriate alkylating agent, such as 3-methoxypropyl bromide, under basic conditions. This reaction is facilitated by the nucleophilic nature of the piperazine nitrogen atoms, leading to the formation of the desired product. Researchers have optimized this process by employing phase-transfer catalysts, which significantly enhance reaction efficiency and yield.

The application of 2-(3-methoxypropyl)-piperazine spans across multiple domains. In medicinal chemistry, it serves as a valuable intermediate in the synthesis of complex heterocyclic compounds. For instance, recent research has demonstrated its utility in constructing bioisosteres of known pharmaceutical agents, thereby expanding their therapeutic potential. Additionally, this compound has found applications in polymer chemistry as a cross-linking agent, contributing to the development of advanced materials with tailored mechanical properties.

In terms of biological activity, 2-(3-methoxypropyl)-piperazine exhibits promising behavior in preliminary assays. Studies conducted on its interaction with various enzymes suggest that it may act as an inhibitor or modulator, depending on the target protein. Furthermore, its ability to penetrate cellular membranes makes it a viable candidate for drug delivery systems. Ongoing research is focused on elucidating its mechanism of action and assessing its toxicity profile to determine its suitability for clinical applications.

The environmental impact of 2-(3-methoxypropyl)-piperazine is another area receiving attention from researchers. Assessments of its biodegradability and eco-toxicity are being conducted to ensure that its production and use align with sustainable practices. Preliminary findings indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to other piperazine derivatives.

In conclusion, 2-(3-methoxypropyl)-piperazine, CAS number 1649985-95-4, stands out as a versatile and intriguing compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and material science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.